Cas no 2137746-30-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- is a heterocyclic compound featuring a triazole core fused with a diazepine ring system. This structure imparts unique reactivity and versatility, making it valuable in pharmaceutical and agrochemical research. The carboxylic acid moiety enhances solubility and provides a functional handle for further derivatization, while the diazepine ring contributes to conformational flexibility, potentially improving binding affinity in biological systems. Its balanced lipophilicity and polarity make it suitable for medicinal chemistry applications, particularly in the design of enzyme inhibitors or receptor modulators. The compound's stability under physiological conditions further supports its utility in drug discovery and development.

1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- structure

2137746-30-4 structure

Product Name:1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-

CAS No:2137746-30-4

MF:C₈H₁₃N₅O₂

MW:211.221120595932

CID:5299363

Update Time:2025-10-05

1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-
- Inchi： 1S/C8H13N5O2/c14-8(15)7-6(11-13-12-7)5-4-9-2-1-3-10-5/h5,9-10H,1-4H2,(H,14,15)(H,11,12,13)
- InChI Key： HFTWMZREJADCTR-UHFFFAOYSA-N
- SMILES： N1C(C(O)=O)=C(C2CNCCCN2)N=N1

1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786092-0.05g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	0.05g	$1912.0	2024-05-22
Enamine	EN300-786092-0.1g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	0.1g	$2002.0	2024-05-22
Enamine	EN300-786092-0.25g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	0.25g	$2093.0	2024-05-22
Enamine	EN300-786092-0.5g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	0.5g	$2185.0	2024-05-22
Enamine	EN300-786092-1.0g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	1.0g	$2276.0	2024-05-22
Enamine	EN300-786092-2.5g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	2.5g	$4458.0	2024-05-22
Enamine	EN300-786092-5.0g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	5.0g	$6597.0	2024-05-22
Enamine	EN300-786092-10.0g	5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	2137746-30-4	95%	10.0g	$9781.0	2024-05-22

1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- Related Literature

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Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- (CAS No. 2137746-30-4)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- (CAS No. 2137746-30-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole ring with a diazepine moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum applications in medicinal chemistry. The 1H-1,2,3-Triazole-5-carboxylic acid derivative is no exception, with studies highlighting its role in developing antimicrobial agents and anticancer therapeutics. This aligns with the growing public interest in drug-resistant infections and personalized medicine, topics frequently searched in scientific and medical communities. The compound's hydrogen-bonding capacity and metal-chelating properties further enhance its utility in designing novel small-molecule inhibitors.

From a synthetic chemistry perspective, the incorporation of the hexahydro-1H-1,4-diazepin-2-yl group introduces conformational flexibility, which is crucial for optimizing drug-likeness and binding affinity. This feature resonates with the current focus on computational drug design and AI-driven molecular modeling, as researchers increasingly rely on in silico screening to identify promising candidates. The compound's CAS No. 2137746-30-4 is often referenced in patents and publications exploring kinase inhibitors and GPCR modulators, reflecting its relevance in targeted therapy development.

Beyond pharmaceuticals, 1H-1,2,3-Triazole-5-carboxylic acid derivatives are investigated for their potential in crop protection and polymer chemistry. The agrochemical industry values such compounds for their ability to act as plant growth regulators or pesticide synergists, addressing global concerns about food security and sustainable agriculture. Meanwhile, materials scientists explore their use in coordination polymers and catalysts, capitalizing on their ligand properties and thermal stability.

Analytical characterization of CAS No. 2137746-30-4 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control for research applications. The compound's structure-activity relationships (SAR) are frequently discussed in peer-reviewed journals, particularly in contexts like fragment-based drug discovery and privileged structures. These discussions often intersect with trending topics such as repurposing existing drugs and multi-target therapeutics.

As the scientific community continues to explore heterocyclic chemistry, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- remains a focal point for innovation. Its adaptability across disciplines—from medicinal chemistry to material science—ensures its prominence in both academic and industrial settings. Future research may uncover additional applications in bioconjugation or diagnostic probes, further solidifying its status as a high-value chemical entity.